Cas no 223121-52-6 (2-(Dimethylamino)-2-(pyridin-3-YL)acetonitrile)

• Product Name: 2-(Dimethylamino)-2-(pyridin-3-YL)acetonitrile
• CAS No: 223121-52-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 2836472
• PubChem ID: 19603622
• Update Time: 2025-04-21

2-(Dimethylamino)-2-(pyridin-3-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

• MB08463
• 2-(DIMETHYLAMINO)-2-(PYRIDIN-3-YL)ACETONITRILE
• alpha-(dimethylamino)-alpha-(3-pyridyl)acetonitrile
• SCHEMBL7417577
• HNPSDHUXMQKYKG-UHFFFAOYSA-N
• 223121-52-6
• 2-(Dimethylamino)-2-(pyridin-3-YL)acetonitrile

• Inchi： 1S/C9H11N3/c1-12(2)9(6-10)8-4-3-5-11-7-8/h3-5,7,9H,1-2H3
• InChI Key： HNPSDHUXMQKYKG-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C#N)C1C=NC=CC=1

Computed Properties

• Exact Mass: 161.095297364Da
• Monoisotopic Mass: 161.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų